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Compound of Interest

Compound Name: Demethylregelin

Cat. No.: B13393733 Get Quote

Disclaimer: Publicly available scientific literature on the experimental physical and chemical

properties, biological activities, and detailed experimental protocols for Demethylregelin is

limited. This guide summarizes the available computed data and provides context on related

compounds where applicable.

Introduction
Demethylregelin is a natural product that has been reported in plant species such as Salacia

chinensis, Tripterygium wilfordii, and Tripterygium regelii[1]. As a member of the triterpenoid

class of organic compounds, it possesses a complex steroidal structure. This document aims to

provide a comprehensive overview of its known physical and chemical properties based on

available data.

Chemical and Physical Properties
Detailed experimental data for the physical properties of Demethylregelin, such as melting

point, boiling point, and specific solubility in various solvents, are not readily available in the

current scientific literature. The information presented here is primarily based on computed

properties from chemical databases.
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b13393733?utm_src=pdf-interest
https://www.benchchem.com/product/b13393733?utm_src=pdf-body
https://www.benchchem.com/product/b13393733?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Demethylregelin
https://www.benchchem.com/product/b13393733?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13393733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

IUPAC Name

(1R,2R,4S,4aR,6aR,6aS,6bR,8aR,12aR,14bS)-

4-hydroxy-1,4a,6a,6b,9,9,12a-heptamethyl-10-

oxo-1,2,3,4,5,6,6a,7,8,8a,11,12,13,14b-

tetradecahydropicene-2-carboxylic acid[1]

Molecular Formula C₃₀H₄₆O₄[1]

InChI

InChI=1S/C30H46O4/c1-17-18(25(33)34)16-

23(32)28(5)14-15-29(6)19(24(17)28)8-9-21-

27(4)12-11-22(31)26(2,3)20(27)10-13-

30(21,29)7/h8,17-18,20-21,23-24,32H,9-

16H2,1-7H3,

(H,33,34)/t17-,18+,20-,21+,23-,24-,27-,28-,29+,

30+/m0/s1[1]

InChIKey QGMNTKNSMLYTKS-BHHXOIJJSA-N[1]

Canonical SMILES

C[C@H]1--INVALID-LINK--

C([C@@H]5CC[C@]4([C@@]3(CC2)C)C)

(C)C)C)C)O">C@@HC(=O)O[1]

CAS Number 173991-81-6[1]

Physicochemical Data
The following table summarizes the computed physicochemical properties of Demethylregelin.
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Property Value

Molecular Weight 470.7 g/mol [1]

XLogP3 5.9[1]

Hydrogen Bond Donor Count 2[1]

Hydrogen Bond Acceptor Count 4[1]

Rotatable Bond Count 1[1]

Exact Mass 470.33960994 g/mol [1]

Monoisotopic Mass 470.33960994 g/mol [1]

Topological Polar Surface Area 74.6 Å²[1]

Heavy Atom Count 34[1]

Complexity 949[1]

Biological Activity and Signaling Pathways
Currently, there is a lack of specific studies detailing the biological activity and mechanism of

action of Demethylregelin in the public domain.

It is important to distinguish Demethylregelin from a similarly named compound,

Demethylzeylasteral, which is also isolated from Tripterygium wilfordii. Demethylzeylasteral has

been the subject of several studies and has demonstrated significant anti-cancer and anti-

inflammatory properties.

Noteworthy Related Compound: Demethylzeylasteral
Demethylzeylasteral has been shown to exert anti-cancer effects on various cancer cell lines,

including gastric cancer, melanoma, and colorectal cancer[2][3][4]. Its mechanisms of action

involve the modulation of several key signaling pathways.

Gastric Cancer: Demethylzeylasteral inhibits the proliferation and migration of gastric cancer

cells and promotes apoptosis. This is reportedly mediated through the downregulation of the

phosphorylation of ERK1/2, AKT, and GSK-3β[2][5].
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Melanoma: In melanoma cells, Demethylzeylasteral induces apoptosis by downregulating

the expression of Myeloid cell leukemia 1 (MCL1), an anti-apoptotic protein[3].

Colorectal Cancer: It has been found to promote the degradation of Programmed death-

ligand 1 (PD-L1) by targeting the deubiquitinating enzyme USP22, thereby enhancing

antitumor immunity[4][6].

The following diagram illustrates the signaling pathways reported to be affected by

Demethylzeylasteral in the context of its anti-cancer activity.
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Signaling pathways affected by Demethylzeylasteral.

Experimental Protocols
Due to the limited research on Demethylregelin, specific, validated experimental protocols for

its isolation, synthesis, and characterization are not available in the literature. Below are

general methodologies that could be adapted for these purposes based on standard practices

for triterpenoids.

General Isolation and Purification Workflow
The isolation of triterpenoids from plant material typically involves extraction followed by

chromatographic purification.
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Dried Plant Material
(e.g., Tripterygium wilfordii)

Solvent Extraction
(e.g., Ethanol, Methanol)

Liquid-Liquid Partition
(e.g., Ethyl Acetate/Water)
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General workflow for isolation and purification.
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Structural Characterization
The structure of an isolated natural product like Demethylregelin would be confirmed using a

combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for

determining the carbon-hydrogen framework. 2D NMR techniques such as COSY, HSQC,

and HMBC would be used to establish the connectivity of atoms.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine

the exact molecular formula. Tandem MS (MS/MS) would provide information about the

fragmentation pattern, which helps in structural elucidation.

Infrared (IR) Spectroscopy: IR spectroscopy would be used to identify the presence of

functional groups, such as hydroxyl (-OH), carbonyl (C=O), and carboxylic acid (-COOH)

groups, which are present in the structure of Demethylregelin.

Conclusion
Demethylregelin is a structurally complex triterpenoid found in several medicinal plants. While

its basic chemical properties have been computed, there is a notable absence of experimental

data regarding its physical properties and biological activities in the current scientific literature.

Further research is required to isolate and characterize Demethylregelin fully, and to explore

its potential pharmacological effects. The significant biological activities of the related

compound, Demethylzeylasteral, suggest that Demethylregelin may also possess interesting

therapeutic properties worthy of investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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